Cas no 6358-31-2 (dalamar yellow)

• Product Name: dalamar yellow
• CAS No: 6358-31-2
• MF: C₁₈H₁₈N₄O₆
• MW: 386.358724117279
• MDL: MFCD00070296
• CID: 46681
• Update Time: 2026-05-14

dalamar yellow Chemical and Physical Properties

Names and Identifiers

• dalamar yellow
• Pigment Yellow 74
• C.I.PIGMENT YELLOW 74(11741)
• c.i.pigmentyellow74
• lunayellow
• permanent yellow gx
• ponolithyellowy
• PY74 TRANSPARENT
• 2-[(2-Methoxy-4-nitrophenyl)azo]-N-(2-methoxyphenyl)-3-oxobutyramide
• C.I. 11741
• Yellow T08
• pigment yellow 74

• MDL： MFCD00070296
• Inchi： 1S/C18H18N4O6/c1-11(23)17(18(24)19-13-6-4-5-7-15(13)27-2)21-20-14-9-8-12(22(25)26)10-16(14)28-3/h4-10,17H,1-3H3,(H,19,24)
• InChI Key： ZTISORAUJJGACZ-QZQOTICOSA-N
• SMILES： CC(C(/N=N/C1=C(OC)C=C([N+]([O-])=O)C=C1)C(NC2=CC=CC=C2OC)=O)=O

Computed Properties

• Exact Mass: 386.12300
• Monoisotopic Mass: 386.122634
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: Bright yellow powder
• Density: 1.33 g/cm3
• Melting Point: 293 ºC
• Boiling Point: 577.2 oCat 760 mmHg
• Flash Point: 302.9oC
• Refractive Index: 1.6
• Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
• PSA: 135.17000
• LogP: 3.88820

dalamar yellow Security Information

• WGK Germany：3
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.